Cas no 97388-49-3 (Acetic acid,2-[2-(hydroxymethyl)phenoxy]-)

• Product Name: Acetic acid,2-[2-(hydroxymethyl)phenoxy]-
• CAS No: 97388-49-3
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD06202610
• CID: 801066
• PubChem ID: 298778
• Update Time: 2024-10-25

Acetic acid,2-[2-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[2-(hydroxymethyl)phenoxy]-
• (2-HYDROXYMETHYL-PHENOXY)-ACETIC ACID
• 2-[2-(hydroxymethyl)phenoxy]acetic acid
• 2-[2-(Hydroxymethyl)phenoxy]acetic acid (ACI)
• Acetic acid, [2-(hydroxymethyl)phenoxy]- (9CI)
• NSC 171103
• XDA38849
• KTFBOHKOJFLUKP-UHFFFAOYSA-N
• NSC-171103
• 2-(2-(Hydroxymethyl)phenoxy)acetic acid
• 97388-49-3
• BS-18000
• 2-Carboxymethoxybenzylalcohol
• CS-0156638
• AKOS012964031
• 2-(HYDROXYMETHYL)PHENOXYACETIC ACID
• DTXSID70305559
• 2-(2-(Hydroxymethyl)phenoxy)aceticacid
• C77342
• NSC171103
• MFCD06202610
• SCHEMBL3409855

• MDL： MFCD06202610
• Inchi： 1S/C9H10O4/c10-5-7-3-1-2-4-8(7)13-6-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： KTFBOHKOJFLUKP-UHFFFAOYSA-N
• SMILES： O=C(COC1C(CO)=CC=CC=1)O

Computed Properties

• Exact Mass: 182.058
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 0.64230